Cas no 1091020-15-3 (2-(4-chlorophenoxy)-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}acetamide
• CAS No: 1091020-15-3
• MF: C₂₁H₂₄ClNO₄
• MW: 389.87256526947
• CID: 5779133
• PubChem ID: 27449263
• Update Time: 2025-05-23

2-(4-chlorophenoxy)-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}acetamide
• 2-(4-chlorophenoxy)-N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]acetamide
• 1091020-15-3
• CHEMBL5023747
• 2-(4-chlorophenoxy)-N-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)acetamide
• F5327-0323
• AKOS024507054
• 2-(4-chlorophenoxy)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}acetamide

• Inchi： 1S/C21H24ClNO4/c1-25-19-5-3-2-4-18(19)21(10-12-26-13-11-21)15-23-20(24)14-27-17-8-6-16(22)7-9-17/h2-9H,10-15H2,1H3,(H,23,24)
• InChI Key： PAAWFYLJCCFGOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC1(C2C=CC=CC=2OC)CCOCC1)=O

Computed Properties

• Exact Mass: 389.1393859g/mol
• Monoisotopic Mass: 389.1393859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.8Ų

Additional information on 2-(4-chlorophenoxy)-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}acetamide

Compound CAS No. 1091020-15-3: 2-(4-chlorophenoxy)-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}acetamide

The compound with CAS No. 1091020-15-3, known as 2-(4-chlorophenoxy)-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}acetamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a chlorophenoxy group, an oxane ring, and an acetamide functional group. These structural features contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutic agents. The chlorophenoxy group is known to impart lipophilicity, which enhances the compound's ability to cross biological membranes. Meanwhile, the oxane ring provides a rigid framework that can be exploited for stereochemical control in drug design. The acetamide group, on the other hand, is often associated with improved bioavailability and reduced toxicity in pharmaceutical compounds.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient formation of the oxane ring, reducing production costs and environmental impact.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential candidate for treating inflammatory diseases due to its anti-inflammatory properties. Additionally, its ability to modulate enzyme activity makes it a valuable tool in drug design for targeting specific biological pathways.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that it exhibits low toxicity to aquatic organisms under controlled conditions, suggesting its potential use in agricultural applications without significant ecological risks. Furthermore, its stability under various environmental conditions makes it a suitable candidate for long-term use in formulations.

The structural versatility of this compound has also led to its exploration in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of novel catalysts for organic synthesis. Moreover, its thermal stability makes it a promising candidate for high-temperature applications in polymer composites.

In conclusion, 2-(4-chlorophenoxy)-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}acetamide (CAS No. 1091020-15-3) is a multifaceted compound with significant potential across various industries. Its unique structure and chemical properties make it a valuable asset in drug discovery, agrochemical development, and materials science. Ongoing research continues to uncover new applications and optimize its synthesis and utilization.